Cas no 2248319-15-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,3-thiazole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,3-thiazole-2-carboxylate
• CAS No: 2248319-15-3
• MF: C₁₈H₉ClN₂O₄S
• MW: 384.793061971664
• CID: 6464033
• PubChem ID: 165730002
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,3-thiazole-2-carboxylate
• EN300-6519829
• 2248319-15-3

• Inchi： 1S/C18H9ClN2O4S/c19-11-7-5-10(6-8-11)14-9-20-15(26-14)18(24)25-21-16(22)12-3-1-2-4-13(12)17(21)23/h1-9H
• InChI Key： BSEWRIVQGQAOJZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)S1

Computed Properties

• Exact Mass: 383.9971556g/mol
• Monoisotopic Mass: 383.9971556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,3-thiazole-2-carboxylate

Compound CAS No 2248319-15-3: A Comprehensive Overview

The compound with CAS number 2248319-15-3, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,3-thiazole-2-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thiazole ring system and an isoindole moiety, both of which contribute to its intriguing chemical properties.

Recent studies have highlighted the potential of this compound in drug discovery efforts, particularly in the development of novel therapeutic agents targeting various disease states. The thiazole ring system is well-known for its ability to participate in hydrogen bonding and π-interactions, making it a valuable component in designing bioactive molecules. Similarly, the isoindole moiety provides additional structural rigidity and electronic diversity, further enhancing the compound's potential as a pharmacophore.

One of the most notable advancements in understanding this compound's properties comes from its application in anti-cancer drug development. Researchers have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,3-thiazole-2-carboxylate exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to modulate key cellular pathways involved in apoptosis and cell proliferation.

In addition to its therapeutic potential, this compound has also been explored for its role in material science applications. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent experiments have shown that incorporating this compound into polymer blends can significantly enhance the material's electrical conductivity without compromising its mechanical integrity.

The synthesis of CAS No 2248319-15-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring through a condensation reaction and the subsequent coupling with the isoindole moiety using palladium-catalyzed cross-coupling reactions. These methods ensure high yields and excellent control over the product's stereochemistry.

From an environmental standpoint, studies have shown that this compound exhibits low bioaccumulation potential and rapid biodegradation under aerobic conditions. These characteristics make it a more sustainable alternative to traditional organic compounds used in similar applications.

In conclusion, CAS No 2248319-15-3 represents a significant advancement in the field of organic chemistry. Its versatile structure and diverse applications position it as a valuable tool for researchers across multiple disciplines. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both medicinal and materials science.